2-Methyl-4-(thiophen-3-YL)phenol

• IUPAC Name: 2-methyl-4-thiophen-3-ylphenol
• InChI: InChI=1S/C11H10OS/c1-8-6-9(2-3-11(8)12)10-4-5-13-7-10/h2-7,12H,1H3
• InChI Key: APTRLIVNCHDKFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC=C2)O
• Molecular Formula: C11H10OS
• DSSTOX Substance ID: DTXSID90683664
• Molecular Weight: 190.26 g/mol
• CAS No.: 1261916-69-1

Description

2-Methyl-4-(thiophen-3-YL)phenol is a phenolic compound characterized by a methyl group at the 2-position and a thiophene ring at the 4-position of the phenol backbone. It serves as a key intermediate in the synthesis of xanthene-based fluorophores, such as Tokyo Green dyes, which are widely used in bioimaging due to their tunable photophysical properties . The compound is synthesized via an organolithium addition reaction, where a bromine-lithium exchange of an aryl bromide precursor is performed, followed by coupling with a tert-butyl dimethylsilyl (TBDMS)-protected xanthene moiety. Subsequent acid treatment yields the final product as an orange solid . Its structure combines the electron-rich thiophene moiety with the phenolic hydroxyl group, enabling unique electronic and steric interactions that influence reactivity and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-4-(thiophen-3-YL)phenol typically involves the condensation of thiophene derivatives with phenolic compounds. One common method is the Paal-Knorr synthesis, which involves the reaction of 1,4-dicarbonyl compounds with sulfurizing agents like phosphorus pentasulfide (P4S10) . Another method involves the Michael addition/intramolecular cyclization/protonation cascade reaction of β-ketothioamides with enynones in the presence of copper acetate (Cu(OAc)2) and DBU in ethanolamine at elevated temperatures .

Industrial Production Methods

Industrial production of thiophene derivatives often employs large-scale condensation reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions is crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-4-(thiophen-3-YL)phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiophene ring to dihydrothiophene derivatives.

Substitution: Electrophilic substitution reactions can introduce various functional groups onto the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents such as bromine (Br2) and sulfuric acid (H2SO4) are used for electrophilic substitution.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, dihydrothiophenes, and various substituted thiophenes .

Scientific Research Applications

2-Methyl-4-(thiophen-3-YL)phenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex thiophene derivatives.

Biology: Thiophene derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Some thiophene-based compounds are used in pharmaceuticals for their anti-inflammatory and analgesic effects.

Industry: Thiophene derivatives are used in the production of organic semiconductors, corrosion inhibitors, and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 2-Methyl-4-(thiophen-3-YL)phenol involves its interaction with specific molecular targets and pathways. For example, thiophene derivatives can inhibit enzymes or modulate receptor activity, leading to their therapeutic effects. The exact molecular targets and pathways depend on the specific application and the structure of the derivative .

Comparison with Similar Compounds

Electronic and Steric Effects

• Thiophene vs. Methoxyimino Groups: The thiophene moiety in 2-Methyl-4-(thiophen-3-YL)phenol provides π-conjugation and electron-donating properties, enhancing fluorescence in xanthene dyes. In contrast, the methoxyimino group in the tetrazolinone precursor (Compound 21, ) introduces a polarizable imine bond, favoring hydrogen bonding and agrochemical activity.
• Cyanoethyl vs. Thiophene: The cyanoethyl group in 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile is strongly electron-withdrawing, reducing phenolic acidity compared to the electron-rich thiophene analogue.

Solubility and Reactivity

• Bulky Alkyl Substituents: 2-Methyl-4-(tert-octyl)phenol exhibits higher lipophilicity and steric hindrance than 2-Methyl-4-(thiophen-3-YL)phenol, making it suitable for nonpolar environments (e.g., polymer stabilizers).
• Xanthene Core Modifications : The Tokyo Green derivative (2-Methyl-4-methoxy-phenyl xanthene) shows improved fluorescence quantum yield compared to thiophene-modified analogues due to reduced steric strain in the xanthene ring.

Research Findings and Limitations

• Synthetic Challenges: The organolithium route for 2-Methyl-4-(thiophen-3-YL)phenol requires strict anhydrous conditions, whereas methoxyimino derivatives are synthesized under milder substitution reactions .
• Contradictions: While thiophene enhances fluorescence in xanthene dyes, its electron-rich nature may also increase susceptibility to oxidative degradation compared to alkyl-substituted phenols .

Notes

• Safety : 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile requires careful handling due to its nitrile group, which poses toxicity risks .
• Computational Tools: Crystal structure analysis of analogues (e.g., methoxyimino derivatives) may utilize SHELX software for refinement .
• Future Directions: Exploration of 2-Methyl-4-(thiophen-3-YL)phenol in organic electronics or as a ligand in coordination chemistry remains underexplored.